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Compound of Interest |

Compound Name: rac-N-Demethyl dimethindene
CAS No.: 151562-10-6
Cat. No.: B119932
. J

Executive Summary

rac-N-Demethyl dimethindene (Dimethindene Impurity B) is a secondary amine metabolite
used primarily as a pharmaceutical reference standard. While specific toxicological data for this
isolated impurity is limited, it must be managed under the Precautionary Principle, assuming
toxicity profiles similar to or exceeding its parent compound, Dimethindene Maleate (Acute Tox.
4, Aquatic Chronic 2).

Immediate Action Directive:
 NEVER dispose of this compound down the drain (Strict EPA Sewering Ban).

o SEGREGATE from nitrosating agents (nitrites/nitrates) to prevent the formation of
carcinogenic nitrosamines.

 ROUTE to high-temperature incineration as the only validated destruction method.

Chemical Profile & Hazard Identification

To ensure accurate waste characterization, verify your material against these identifiers.
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Parameter Detail
Chemical Name rac-N-Demethyl dimethindene
Common Alias Dimethindene Impurity B; Nor-dimethindene

135784-57-5 (Free Base) / 66141-20-8

CAS Number )

(Generic/Salt dependent)
Functional Group Secondary Amine (Critical for segregation)
Parent API Dimethindene Maleate (Antihistamine)

Risk Assessment (Derived from Parent API)

Since specific SDS data for the metabolite is often sparse, we apply "read-across" toxicology

from Dimethindene Maleate:
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]
o Environmental Hazard: Category 2 (Toxic to aquatic life with long-lasting effects).[1]

e Chemical Hazard: As a secondary amine, it is a precursor for N-nitrosamines if exposed to

nitrosating agents.

Critical Segregation: The "Self-Validating" Safety
System

Expert Insight: The most common compliance failure in disposing of pharmaceutical impurities
IS improper segregation. rac-N-Demethyl dimethindene is a secondary amine.

The Nitrosamine Rule: You must create a physical barrier between this waste and any oxidizing
acids or nitrosating agents.

e INCOMPATIBLE: Nitric Acid, Sodium Nitrite, Chromic Acid.

e RISK: Mixing yields N-Nitrosamines (Potent Carcinogens), changing the waste profile from
"Toxic" to "Mutagenic/Carcinogenic," which complicates downstream destruction.
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Protocol:
» Dedicate a specific waste stream for "Non-Halogenated Organic Amines."

o Label the container explicitly: "CONTAINS SECONDARY AMINES - NO NITRITES."

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Expired Reference Standards/Vials)

Context: You have a 10mg vial of expired standard.

Do Not Empty: Do not attempt to wash the solid out of the vial. The rinse water becomes
hazardous waste.

Primary Containment: Leave the substance in its original glass vial. Ensure the cap is tight.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Waste Stream: Place the bagged vial into the Solid Pharmaceutical Waste drum (typically a
black or blue bin destined for incineration).

Labeling: Affix a "Hazardous Waste" label listing "Dimethindene Impurity B" and "Toxic."

Scenario B: Liquid Waste (Stock Solutions/HPLC Waste)

Context: You have 50mL of stock solution in Methanol or Acetonitrile.

Solvent Compatibility: Verify the solvent is non-halogenated (e.g., Methanol).
o Transfer: Pour into the Non-Halogenated Organic Solvent waste carboy.

e Rinsing: Triple rinse the original container with a compatible solvent (e.g., MeOH). Add
rinsate to the same waste carboy.

o Closure: Deface the label on the empty original container and dispose of it as glass waste (if
chemically clean) or solid hazardous waste (if residue persists).

Scenario C: HPLC Effluent (Mixed Stream)
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Context: The compound is a minor component in a mobile phase (e.g., Buffer/Acetonitrile).
e Collection: Collect directly from the HPLC waste line into a dedicated carboy.

e pH Check: Ensure the waste mixture remains between pH 4-10 to prevent unexpected
precipitation or hydrolysis.

o Disposal: Manage as Mixed Agueous/Organic Waste.

Decision Logic Diagram

The following workflow illustrates the decision process for disposing of rac-N-Demethyl
dimethindene, ensuring compliance with the EPA's sewering ban and minimizing
environmental release.
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Waste Generation:
rac-N-Demethyl dimethindene

Physical State?

Solid (Vials/Powder) Liquid (Solutions)

CRITICAL STOP:
Verify NO Nitrites/Oxidizers

Double Bag Vial
(Do not rinse)

Solvent Type?

Non-Halogenated Halogenated Aqueous/Buffer
(MeOH, ACN) (DCM, Chloroform) (HPLC Waste)

Organic Waste Stream/Halo Waste Stream /Aq. Waste Stream

High-Temp Incineration
(Ultimate Destruction)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of Dimethindene impurities,
emphasizing the prohibition of drain disposal and the requirement for thermal destruction.
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Regulatory Framework & Compliance
EPA "Sewering Ban" (40 CFR Part 266 Subpart P)

In 2019, the US EPA finalized regulations prohibiting the discharge of hazardous waste
pharmaceuticals into sewer systems.[2]

o Requirement: All pharmaceutical waste, including metabolites and impurities like rac-N-
Demethyl dimethindene, must be collected and shipped off-site.

o Why: Wastewater treatment plants are not designed to degrade complex indene derivatives,
leading to bioaccumulation in aquatic ecosystems.

RCRA Classification

While not explicitly P-listed or U-listed, this waste should be characterized as:
o Hazardous Waste Pharmaceutical (if generated in a healthcare/healthcare-like setting).[3][4]

o Characteristic Waste: Toxic (if TCLP limits are exceeded, though rare for small mg quantities)
or Ignitable (if in flammable solvents).

Emergency Contingency: Spills
e Evacuate: If a large quantity (>1g) of dry powder is aerosolized.

o PPE: Wear nitrile gloves, lab coat, and safety glasses. Use a P95/P100 respirator if dust is
visible.

e Neutralization:
o Absorb liquids with vermiculite or spill pads.
o Clean surface with a mild detergent and water.

o Do not use bleach (Sodium Hypochlorite) immediately on the amine, as this can form
chloramines. Use a soapy water wash first.[5]
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o U.S. Environmental Protection Agency (EPA). (2019).[3] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[2][4][6]
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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